1-[4-[4-(1-Hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[4-(1-hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H28N2O3/c1-3-16(21)18-8-6-15(7-9-18)17(22)19-10-4-14(5-11-19)13(2)12-20/h3,13-15,20H,1,4-12H2,2H3
• InChI Key: YIPYAOHUFXOHOC-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C17H28N2O3
• Molecular Weight: 308.4 g/mol
• CAS No.: 2361818-18-8

Description

The compound “1-[4-[4-(1-Hydroxypropan-2-yl)piperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one” is a complex organic molecule. It contains two piperidine rings, which are six-membered rings containing one nitrogen atom. Piperidine is a common motif in many pharmaceuticals and other active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of two piperidine rings and various functional groups including a hydroxy group, a carbonyl group, and a prop-2-en-1-one group.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of polar groups, the flexibility of the molecule, and the pKa of the piperidine nitrogens.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Piperidine derivatives are found in a variety of pharmaceuticals and can have a wide range of biological activities.

Future Directions

Future research could involve studying the synthesis, properties, and potential applications of this compound. Given the prevalence of piperidine derivatives in pharmaceuticals, it could be of interest in drug discovery.